Cas no 1355173-23-7 (1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one)

• Product Name: 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one
• CAS No: 1355173-23-7
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 5208455
• Update Time: 2025-06-07

1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one
• 1-Propanone, 1-[6-(2,3-dihydro-1H-indol-1-yl)-5-methyl-3-pyridinyl]-

• Inchi： 1S/C17H18N2O/c1-3-16(20)14-10-12(2)17(18-11-14)19-9-8-13-6-4-5-7-15(13)19/h4-7,10-11H,3,8-9H2,1-2H3
• InChI Key： XUPSDERKWHXCTR-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=C(N2C3=C(C=CC=C3)CC2)N=C1)(=O)CC

Additional information on 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one

Comprehensive Overview of 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one (CAS No. 1355173-23-7)

The compound 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one, identified by its CAS No. 1355173-23-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their diverse biological activities. The presence of both pyridine and indole moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in treating various diseases. Researchers are particularly interested in molecules like 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one due to their potential as kinase inhibitors or GPCR modulators. These targets are critical in cancer therapy and neurological disorders, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of CAS No. 1355173-23-7 involves multi-step organic reactions, often employing catalytic cross-coupling techniques. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a viable lead compound for further optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize its purity and structural integrity.

One of the most frequently asked questions about this compound revolves around its biological activity and mechanism of action. Preliminary studies indicate that it may interact with specific enzyme targets, though detailed pharmacological profiling is still underway. This aligns with the broader scientific community's focus on target identification and drug repurposing, which are hot topics in AI-driven drug discovery.

From a commercial perspective, 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on the scale of procurement, with larger quantities typically required for preclinical studies. Researchers are advised to consult safety data sheets (SDS) and handle the compound under standard laboratory conditions.

The future of CAS No. 1355173-23-7 lies in its potential integration into combinatorial chemistry libraries and high-throughput screening platforms. As the pharmaceutical industry shifts toward fragment-based drug design, this compound could serve as a valuable building block for generating new chemical entities (NCEs). Its versatility also makes it a candidate for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

In conclusion, 1-[6-(2,3-Dihydro-indol-1-yl)-5-methyl-pyridin-3-yl]-propan-1-one represents a fascinating area of research with broad implications for drug development and chemical biology. Its unique structure and potential applications underscore the importance of continued investigation into its properties and uses. As scientific advancements progress, this compound may well emerge as a cornerstone in the next generation of therapeutic agents.